(R)-1-(3-Fluoro-4-methoxyphenyl)ethanamine hydrochloride
Overview
Description
(R)-1-(3-Fluoro-4-methoxyphenyl)ethanamine hydrochloride, commonly referred to as 3-F4MPA-HCl, is a chiral compound that is used in organic synthesis and as a research chemical. It is an analog of the neurotransmitter phenethylamine and is used in the laboratory for a variety of scientific research applications.
Scientific Research Applications
Enantioselective Metabolism and Toxicology : Methoxychlor, a pesticide with estrogenic and reproductive toxicity in mammals, is metabolized into various chiral metabolites, including compounds related to (R)-1-(3-Fluoro-4-methoxyphenyl)ethanamine. These metabolites demonstrate different estrogenic/antiestrogenic/antiandrogenic activities, highlighting the importance of enantioselective metabolism in understanding the toxicological profile of such compounds (Hu & Kupfer, 2002).
Environmental Biodegradation : Research on methoxychlor shows its dechlorination by various environmental bacterial species, illustrating a key aspect of its environmental fate and transformation. This provides insights into the natural biodegradation processes of compounds like (R)-1-(3-Fluoro-4-methoxyphenyl)ethanamine (Satsuma & Masuda, 2012).
Synthesis and Analgesic Activity : The asymmetric synthesis of phenethylamines, including structures similar to (R)-1-(3-Fluoro-4-methoxyphenyl)ethanamine, and their potential analgesic activities have been explored. This research contributes to the understanding of the structure-activity relationship in medicinal chemistry (Takahashi et al., 1983).
Role in Pharmacology : The compound has applications in the synthesis of pharmaceuticals such as Apremilast, which is used for its anti-inflammatory properties. This demonstrates the compound's utility in drug development and its relevance in therapeutic contexts (Shan et al., 2015).
Estrogenic Activity Studies : Methoxychlor and its metabolites, which are structurally related to (R)-1-(3-Fluoro-4-methoxyphenyl)ethanamine, are studied for their estrogenic or proestrogenic properties. Such studies are crucial for understanding the endocrine-disrupting potential of environmental chemicals (Bulger et al., 1985).
Antimicrobial Activity : The compound is used in the synthesis of Schiff bases with antimicrobial properties. This highlights its role in the development of new antimicrobial agents, which is significant given the growing concern over antibiotic resistance (Puthran et al., 2019).
Anticancer Research : Variants of this compound have been synthesized and evaluated for their anti-leukemia activities. Such research is pivotal in the ongoing quest for effective cancer treatments (Yang et al., 2009).
Antifungal Activity : Its derivatives have been assessed for antifungal activity, contributing to the field of infectious disease research and the development of new antifungal agents (Nagamani et al., 2018).
properties
IUPAC Name |
(1R)-1-(3-fluoro-4-methoxyphenyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO.ClH/c1-6(11)7-3-4-9(12-2)8(10)5-7;/h3-6H,11H2,1-2H3;1H/t6-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWQJXEXCMWBMQV-FYZOBXCZSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)OC)F)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC(=C(C=C1)OC)F)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50704223 |
Source
|
| Record name | (1R)-1-(3-Fluoro-4-methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50704223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1257106-70-9 |
Source
|
| Record name | (1R)-1-(3-Fluoro-4-methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50704223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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